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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the use of Ferroxdure, a hard ferrite permanent magnet material, in dynamic

applications.

Material Properties of Ferroxdure
The following table summarizes the key magnetic, mechanical, and thermal properties of

typical hard ferrite materials like Ferroxdure. These values are essential for designing and

troubleshooting experiments involving dynamic conditions.
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Property Category Parameter Typical Value Units

Magnetic Properties Remanence (Br) 0.2 - 0.45 T

Coercivity (Hcb) 120 - 340 kA/m

Intrinsic Coercivity

(Hcj)
125 - 350 kA/m

Maximum Energy

Product ((BH)max)
8 - 34 kJ/m³

Mechanical Properties Density ~5.0 g/cm³

Compressive Strength ~700 N/mm²

Vickers Hardness ~500 HV

Tensile Strength ~50 N/mm²

Thermal Properties Curie Temperature ~450 °C

Maximum Operating

Temperature
~250 °C

Temperature

Coefficient of

Remanence (αBr)

-0.2 %/°C

Temperature

Coefficient of Intrinsic

Coercivity (αHcj)

+0.27 to +0.4 %/°C

Frequently Asked Questions (FAQs) and
Troubleshooting Guide
This section addresses common issues and questions that may arise during the use of

Ferroxdure in dynamic experimental setups.

1. Magnetic Performance Issues

Q: Why is my Ferroxdure magnet showing a weaker magnetic field than specified?
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A: A perceived weakness in the magnetic field can be due to several factors:

Temperature Effects: Operating above the maximum recommended temperature of 250°C

can cause irreversible demagnetization.[1] Even within the operating range, remanence

decreases by approximately 0.2% for every 1°C increase in temperature.

External Magnetic Fields: Exposure to strong external magnetic fields from other magnets

or electromagnetic equipment can lead to partial or complete demagnetization.[2]

Mechanical Stress: High levels of mechanical stress, shock, or vibration can, in some

instances, affect the magnetic domain alignment, leading to a reduction in magnetic

strength.[2]

Aging: Permanent magnets can naturally lose a very small fraction of their magnetism

over a long period.[2]

Q: What are the signs of magnetic degradation in my Ferroxdure component?

A: The primary indicator of magnetic degradation is a measurable decrease in the magnetic

field strength and a reduction in the attractive force of the magnet. This can manifest as a

diminished performance in your application, such as reduced torque in a motor or weaker

holding force. Regular monitoring of the magnetic field with a gaussmeter can help in early

detection.

Q: Can I remagnetize a Ferroxdure magnet that has lost its strength?

A: Yes, if the loss of magnetism is due to exposure to a demagnetizing field or temperature

excursions that have not caused structural damage, it is often possible to remagnetize the

Ferroxdure component using specialized magnetizing equipment.[2]

2. Mechanical Failure

Q: My Ferroxdure component has chipped or cracked. What could be the cause in a

dynamic application?

A: Ferroxdure, being a ceramic material, is inherently hard and brittle.[1][3][4] Chipping and

cracking in dynamic applications are commonly caused by:
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Mechanical Shock: Sudden impacts or dropping the component can easily cause

fractures.[2]

Vibration: High-frequency vibrations can lead to fatigue and the propagation of

microcracks, eventually resulting in failure.

High Compressive Forces: Although it has good compressive strength, exceeding these

limits or applying focused stress can lead to breakage.[1]

Improper Mounting: Stress concentrations due to improper mounting or clamping can also

be a significant cause of mechanical failure.

Q: How can I prevent mechanical failure of Ferroxdure in a high-vibration environment?

A: To mitigate the risk of mechanical failure:

Dampening: Implement vibration dampening materials in your assembly.

Proper Housing: Encase the Ferroxdure component in a protective housing to shield it

from direct impacts.

Avoid Stress Concentrations: Ensure that mounting fixtures distribute clamping forces

evenly and avoid sharp contact points.

Material Selection: For applications with extreme shock, consider plastic-bonded

Ferroxdure, which offers greater resilience, though with lower magnetic performance.

3. Environmental and Chemical Resistance

Q: Is corrosion a concern for Ferroxdure magnets?

A: No, Ferroxdure is a ceramic oxide and has excellent resistance to corrosion.[1] It is not

susceptible to rust and can be used in humid environments and in contact with many

chemicals without degradation.[1]

Experimental Protocols
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For quantitative analysis of Ferroxdure's properties, standardized testing methodologies are

recommended.

1. Measurement of Magnetic Properties

Protocol: The magnetic properties of hard ferrite magnets like Ferroxdure should be

measured according to the IEC 60404-8-1 standard.[3][4][5][6][7] This standard specifies the

methods for determining key magnetic characteristics.

Methodology: A common method for these measurements is using a hysteresigraph, as

detailed in ASTM A977/A977M.[8][9]

A sample of the Ferroxdure material is placed within the hysteresigraph.

The instrument subjects the sample to a varying magnetic field.

The resulting magnetic flux density (B) is measured as a function of the applied magnetic

field strength (H).

From the B-H curve (hysteresis loop) generated, key parameters such as Remanence

(Br), Coercivity (Hcb), and Intrinsic Coercivity (Hcj) are determined.[10]

2. Measurement of Mechanical Properties

Compressive Strength: This can be determined using a universal testing machine. A

cylindrical or cubical sample is subjected to a gradually increasing compressive load until

fracture occurs. The maximum stress the material can withstand is its compressive strength.

Hardness: The Vickers hardness test is a suitable method. A diamond indenter is pressed

into the surface of the Ferroxdure sample with a specific load. The size of the resulting

indentation is then measured to calculate the hardness value.

Visual Troubleshooting Guide
The following diagram outlines a logical workflow for troubleshooting common failures of

Ferroxdure in dynamic applications.
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Caption: Troubleshooting workflow for Ferroxdure failures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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